5-cyclopropyl-N-(5-((2-(methylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[5-[2-(methylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H13N5O3S2/c1-13-9(18)5-21-12-16-15-11(22-12)14-10(19)7-4-8(20-17-7)6-2-3-6/h4,6H,2-3,5H2,1H3,(H,13,18)(H,14,15,19)
• InChI Key: AYBIGMRUMHMERZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NN=C(S1)NC(=O)C2=NOC(=C2)C3CC3
• Molecular Formula: C12H13N5O3S2
• Molecular Weight: 339.4 g/mol

Description

5-cyclopropyl-N-(5-((2-(methylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C12H13N5O3S2 and its molecular weight is 339.39. The purity is usually 95%.
BenchChem offers high-quality 5-cyclopropyl-N-(5-((2-(methylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-N-(5-((2-(methylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity and Synthesis Pathways

Research has demonstrated the utility of related compounds in the development of antitumor drugs. For instance, the interaction of 5-aminoimidazole-4-carboxamide with alkyl isocyanates can yield N-substituted 1-carbamoylimidazoles, which upon further reactions, can lead to compounds like temozolomide, a known antitumor agent. This showcases the compound's potential involvement in synthesizing novel antitumor medications through complex chemical pathways (Wang et al., 1997).

Neuroprotective and Antiproliferative Properties

A study by Proshin et al. (2019) developed a series of novel thiadiazoles with varied lipophilic groups by reacting 3-isothiocyanato-5-methylisoxazole with secondary amines. This research highlighted the compounds' lack of efficacy as inhibitors of calcium ions uptake in synaptosomes of rat cerebral cortex but revealed certain derivatives' selectivity towards cancer cells, indicating potential for further exploration of their antitumor properties (Proshin et al., 2019).

Anticancer Agents Development

Further, Gomha et al. (2017) synthesized new pharmacophores containing thiazole moiety, displaying potent anticancer activities. This underscores the broader research interest in compounds with thiadiazole structures for their potential pharmacological benefits, particularly in oncology (Gomha et al., 2017).

Insecticidal Activity

Yu et al. (2009) explored 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides for their chemoselective nucleophilic chemistry and evaluated a subset for insecticidal activity. While this research does not directly relate to the exact compound , it illustrates the broader context of isoxazole derivatives being investigated for various biological activities, including their potential use as insecticides (Yu et al., 2009).